Cas no 2171551-58-7 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid)
2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
- 2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
- EN300-1515974
- 2171551-58-7
-
- Inchi: 1S/C27H32N2O5/c1-4-16(2)23(24(30)29-27(3,25(31)32)17-13-14-17)28-26(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: MHBZALHIFJUELO-UHFFFAOYSA-N
- SMILES: OC(C(C)(C1CC1)NC(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515974-0.05g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515974-0.1g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515974-0.25g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515974-0.5g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515974-1.0g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515974-2.5g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515974-5.0g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515974-10.0g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515974-50mg |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 50mg |
$528.0 | 2023-09-27 | ||
| Enamine | EN300-1515974-100mg |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171551-58-7 | 100mg |
$553.0 | 2023-09-27 |
2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
Research Brief on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid (CAS: 2171551-58-7)
The compound 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid (CAS: 2171551-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has been investigated for its potential applications in peptide synthesis and drug development. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions.
Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for use in high-throughput peptide production. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and verify its structural integrity. The cyclopropyl moiety in the molecule is of particular interest due to its potential to confer conformational rigidity, which could enhance the binding affinity of peptides to target proteins.
In addition to its role in peptide synthesis, 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid has been explored as a building block for the development of novel therapeutics. Preliminary studies suggest that derivatives of this compound may exhibit bioactivity against specific enzyme targets, making them promising candidates for further drug discovery efforts. For instance, researchers have investigated its potential as an inhibitor of proteases involved in viral replication, with encouraging results in vitro.
The stability and reactivity of this compound under various conditions have also been a subject of investigation. Studies have shown that the Fmoc-protected amino acid derivative remains stable under typical storage conditions, but care must be taken to avoid exposure to strong acids or bases, which could lead to premature deprotection or degradation. These findings are critical for ensuring the reliable use of the compound in laboratory and industrial settings.
Looking ahead, the continued exploration of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid and its derivatives holds great promise for advancing peptide-based therapeutics and chemical biology tools. Future research directions may include the development of more efficient synthetic routes, the exploration of its bioactivity in vivo, and the design of analogs with enhanced pharmacological properties. As the field progresses, this compound is likely to play an increasingly important role in the discovery and development of new drugs and biomaterials.
2171551-58-7 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)